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Compound of Interest

Compound Name: Iceane

Cat. No.: B13952405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Iceane, a saturated polycyclic hydrocarbon with the formula C₁₂H₁₈, possesses a unique cage-

like molecular structure. This guide provides a comprehensive overview of its chemical

identifiers, detailed spectroscopic data, and a summary of its seminal synthesis protocols. The

information is presented to support further research and application in various scientific

domains, including medicinal chemistry and materials science.

Chemical Identifiers
Iceane is systematically known by several names, with its key identifiers summarized in the

table below for precise documentation and database searches.
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Identifier Value

CAS Registry Number 53283-19-5

IUPAC Name Tetracyclo[5.3.1.1²,⁶.0⁴,⁹]dodecane

Other Names
Wurtzitane, Decahydro-2,7:3,6-

dimethanonaphthalene

Chemical Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol

InChI
InChI=1S/C12H18/c1-7-2-11-3-8(1)10-4-9(7)5-

12(11)6-10/h7-12H,1-6H2

InChIKey KZNNISMAUNEBPT-UHFFFAOYSA-N

SMILES C1C2CC3CC1C4CC2CC3C4

Spectroscopic Data
The structural elucidation of iceane is supported by various spectroscopic techniques. The key

data are summarized below.

¹H NMR Spectroscopy
The proton NMR spectrum of iceane is characterized by broad, overlapping multiplets due to

complex spin-spin coupling within the rigid cage structure. The reported chemical shifts are:

Chemical Shift (δ) ppm Multiplicity Assignment

1.2-1.9 Broad multiplet All 18 protons

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum of iceane in CDCl₃ shows three distinct signals, consistent with

its D₃h symmetry.
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Chemical Shift (δ) ppm Assignment

37.8 CH

27.9 CH₂

13.8 CH₂

Mass Spectrometry
Electron impact mass spectrometry of iceane reveals a prominent molecular ion peak and a

characteristic fragmentation pattern.

m/z Relative Intensity (%) Assignment

162 100 M⁺ (Molecular Ion)

133 25 [M-C₂H₅]⁺

105 30 [M-C₄H₉]⁺

91 45 [C₇H₇]⁺ (Tropylium ion)

79 50 [C₆H₇]⁺

Infrared Spectroscopy
The infrared spectrum of iceane exhibits characteristic C-H stretching and bending vibrations

for a saturated hydrocarbon.

Wavenumber (cm⁻¹) Intensity Assignment

2950-2850 Strong C-H stretch

1450 Medium CH₂ scissoring

1350 Medium CH₂ wagging

Experimental Protocols: Synthesis of Iceane
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The synthesis of iceane was first reported independently by two research groups. The

methodologies are detailed below.

Synthesis via Intramolecular [2+2] Cycloaddition (Cupas
& Hodakowski, 1974)
This synthesis involves the photochemical intramolecular [2+2] cycloaddition of 9,10-dihydro-

9,10-ethanoanthracene-11-one, followed by a Wolff-Kishner reduction.

Step 1: Photochemical Cycloaddition

A solution of 9,10-dihydro-9,10-ethanoanthracene-11-one in benzene is irradiated with a

medium-pressure mercury lamp through a Pyrex filter for an extended period.

The solvent is removed under reduced pressure, and the resulting solid is recrystallized from

an appropriate solvent to yield the cage ketone.

Step 2: Wolff-Kishner Reduction

The cage ketone is heated under reflux with hydrazine hydrate and potassium hydroxide in

diethylene glycol.

The reaction mixture is then distilled to isolate the crude product.

Purification by sublimation or chromatography yields pure iceane.

Synthesis via a Multistep Sequence (Hamon & Taylor,
1976)
This approach involves a lengthier, more classical organic synthesis route starting from

bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic anhydride.

Key Steps:

Reduction of the anhydride to the corresponding diol.

Conversion of the diol to a dimesylate.
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Cyclization with malonic ester followed by hydrolysis and decarboxylation to form a tricyclic

ketone.

Further functional group manipulations and a final ring-closing reaction to construct the

iceane skeleton.

The final step is a reduction to remove any remaining functional groups.

For detailed reagent quantities, reaction times, and purification procedures, please refer to the

original publications.

Visualization of the Synthesis Pathway
The following diagram illustrates a simplified logical flow of the synthesis of iceane as

described by Cupas and Hodakowski.

9,10-dihydro-9,10-
ethanoanthracene-11-one

Photochemical
[2+2] Cycloaddition

hv, Benzene Cage Ketone Wolff-Kishner
Reduction

H2NNH2, KOH,
Diethylene Glycol Iceane

Click to download full resolution via product page

Caption: Synthetic pathway to Iceane via photochemical cycloaddition.

Conclusion
This technical guide provides essential data on iceane for researchers in chemistry and drug

development. The compiled identifiers, spectroscopic information, and synthesis protocols offer

a solid foundation for future studies and applications of this intriguing polycyclic hydrocarbon.

The unique rigid structure of iceane makes it an interesting scaffold for the design of novel

molecules with potential applications in various fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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